6-Methylpiperidine-3-carboxamide
Overview
Description
“6-Methylpiperidine-3-carboxamide” is a chemical compound with the CAS Number: 89940-83-0 . It has a molecular weight of 142.2 and its IUPAC name is 6-methyl-3-piperidinecarboxamide . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The Inchi Code for “6-Methylpiperidine-3-carboxamide” is 1S/C7H14N2O/c1-5-2-3-6 (4-9-5)7 (8)10/h5-6,9H,2-4H2,1H3, (H2,8,10) . This indicates that the molecule consists of 7 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom .
Physical And Chemical Properties Analysis
“6-Methylpiperidine-3-carboxamide” is a powder that is stored at room temperature .
Scientific Research Applications
Synthesis of Bioactive Molecules
6-Methylpiperidine-3-carboxamide: serves as a building block in the synthesis of bioactive molecules. Its piperidine core is a common motif in many pharmaceuticals, and modifications to this core can lead to compounds with diverse biological activities .
Development of Anticancer Agents
Piperidine derivatives, including 6-Methylpiperidine-3-carboxamide , are explored for their potential as anticancer agents. Their ability to interact with biological targets can be harnessed to design drugs that can inhibit the growth of cancer cells .
Antimicrobial Applications
The structural features of 6-Methylpiperidine-3-carboxamide make it a candidate for the development of new antimicrobial agents. Research is ongoing to evaluate its efficacy against various bacterial and fungal pathogens .
Analgesic Properties
Compounds derived from 6-Methylpiperidine-3-carboxamide are studied for their analgesic properties. By targeting specific pain pathways, these derivatives can potentially lead to new pain management medications .
Anti-Inflammatory Uses
The piperidine structure of 6-Methylpiperidine-3-carboxamide is also being investigated for its anti-inflammatory potential. Such compounds could contribute to the treatment of chronic inflammatory diseases .
Neuroprotective Effects
Research into 6-Methylpiperidine-3-carboxamide includes its use in neuroprotective therapies. Its derivatives may protect nerve cells from damage and could be beneficial in neurodegenerative conditions .
Antipsychotic Medication
Derivatives of 6-Methylpiperidine-3-carboxamide are being assessed for their antipsychotic effects. These compounds could offer new options for the treatment of psychiatric disorders .
Cardiovascular Drug Development
The piperidine moiety of 6-Methylpiperidine-3-carboxamide is relevant in the development of cardiovascular drugs. Its incorporation into new compounds could lead to treatments for various heart conditions .
Future Directions
Piperidine derivatives, including “6-Methylpiperidine-3-carboxamide”, are important synthetic fragments for designing drugs . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, future research may focus on improving synthesis methods and exploring new applications of “6-Methylpiperidine-3-carboxamide” and similar compounds in pharmaceuticals .
properties
IUPAC Name |
6-methylpiperidine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O/c1-5-2-3-6(4-9-5)7(8)10/h5-6,9H,2-4H2,1H3,(H2,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGGFJKKCAFNBGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CN1)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80640726 |
Source
|
| Record name | 6-Methylpiperidine-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80640726 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
89940-83-0 |
Source
|
| Record name | 6-Methylpiperidine-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80640726 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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